N-benzyl-2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-ethylacetamide

• IUPAC Name: N-benzyl-2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-ethylacetamide
• InChI: InChI=1S/C24H23N3O2S2/c1-2-26(15-18-9-5-3-6-10-18)21(28)17-31-24-25-20-13-14-30-22(20)23(29)27(24)16-19-11-7-4-8-12-19/h3-14H,2,15-17H2,1H3
• InChI Key: FQFIMMFXEOFQPK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC=C3
• Molecular Formula: C24H23N3O2S2
• Molecular Weight: 449.6 g/mol
• CAS No.: 1252929-72-8

Description

N-benzyl-2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-ethylacetamide is a useful research compound. Its molecular formula is C24H23N3O2S2 and its molecular weight is 449.59. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antimicrobial Activities

N-benzyl-2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-ethylacetamide and its analogues have been explored primarily for their potential as antitumor and antimicrobial agents. These compounds, including various thieno[2,3-d]pyrimidine derivatives, have shown promising activities against different tumor cell lines and pathogenic microorganisms. For example, some derivatives have been identified as potent inhibitors of thymidylate synthase and dihydrofolate reductase, key enzymes in cancer cell proliferation (Gangjee, Zeng, Talreja, McGuire, Kisliuk, & Queener, 2007); (Gangjee, Qiu, Wei, Kisliuk, & Cody, 2009); (Gangjee, Jain, Phan, Lin, Song, McGuire, & Kisliuk, 2006).

Structural and Chemical Analysis

The compound's structure and its analogues have been analyzed to understand their conformation and bonding characteristics. Studies on crystal structures of related compounds have provided insights into their molecular configurations, which are crucial for their biological activity (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016); (Subasri, Kumar, Sinha, Jayaprakash, Viswanathan, & Velmurugan, 2017).

Synthesis and Design for Specific Activities

Several studies have focused on the synthesis of new derivatives of this compound to enhance its efficacy and selectivity for certain biological targets. These synthetic efforts aim to develop more effective antitumor and antimicrobial agents by modifying the chemical structure to improve target affinity and reduce side effects (Gangjee, Qiu, & Kisliuk, 2004); (Abdelriheem, Ahmad, & Abdelhamid, 2015).

Mechanism of Action

The mechanism of action for this compound is not provided in the available literature. Thieno[3,2-d]pyrimidines, in general, are known for their diverse biological activities, but the specific activities can vary greatly depending on the substitutions on the core structure.

Future Directions

The future directions for research on this compound are not specified in the available literature. Given the known biological activities of thieno[3,2-d]pyrimidines, it could be of interest for further study in medicinal chemistry.